(1H-indol-3-yl)-N-methylmethanamine
Overview
Description
3-(methylaminomethyl)indole(1+) is an organic cation obtained by protonation of the secondary amino function of 3-(methylaminomethyl)indole; major species at pH 7.3. It is an ammonium ion derivative and an organic cation.
Scientific Research Applications
Anticonvulsant Agents
A study explored the synthesis of novel Schiff bases, including (1H-indol-3-yl)-N-methylmethanamine derivatives, for their potential as anticonvulsant agents. These compounds exhibited seizures protection in various models, demonstrating their relevance in epilepsy research (Pandey & Srivastava, 2011).
Corrosion Inhibitors
In the field of material science, 3-amino alkylated indoles, similar in structure to (1H-indol-3-yl)-N-methylmethanamine, were investigated as corrosion inhibitors for mild steel in acidic environments. These studies combine experimental and theoretical methods, highlighting the compounds' efficiency in protecting steel surfaces (Verma et al., 2016).
Anticancer Agents
A research explored the development of (1H-indol-3-yl)-N-methylmethanamine derivatives as potential anticancer agents through SIRT1 inhibition. These compounds showed promising results in inhibiting the growth of human cancer cell lines, suggesting a potential therapeutic application (Panathur et al., 2013).
Marine Drug Development
Marine-inspired 2-(1H-indol-3-yl)-N,N-dimethylethanamines, structurally related to (1H-indol-3-yl)-N-methylmethanamine, were studied for their potential as modulators of serotonin receptors. These compounds showed significant antidepressant-like action and sedative activity, demonstrating the therapeutic potential of marine-derived compounds (Ibrahim et al., 2017).
Pharmaceutical Synthesis
Research into the synthesis of novel indole derivatives, including those related to (1H-indol-3-yl)-N-methylmethanamine, has been extensive. These compounds have diverse applications in pharmaceuticals, with studies focusing on structural analysis and potential pharmacological properties (Tariq et al., 2020).
properties
Product Name |
(1H-indol-3-yl)-N-methylmethanamine |
|---|---|
Molecular Formula |
C10H13N2+ |
Molecular Weight |
161.22 g/mol |
IUPAC Name |
1H-indol-3-ylmethyl(methyl)azanium |
InChI |
InChI=1S/C10H12N2/c1-11-6-8-7-12-10-5-3-2-4-9(8)10/h2-5,7,11-12H,6H2,1H3/p+1 |
InChI Key |
BIFJNBXQXNWYOL-UHFFFAOYSA-O |
SMILES |
C[NH2+]CC1=CNC2=CC=CC=C21 |
Canonical SMILES |
C[NH2+]CC1=CNC2=CC=CC=C21 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl (NZ)-N-[amino-[4-[[3-[[4-[2-(4-hydroxyphenyl)propan-2-yl]phenoxy]methyl]phenyl]methoxy]phenyl]methylidene]carbamate](/img/structure/B1241953.png)
![7,7'-[1,2-Ethanediylbis(4,1-piperidinediyl)bis(methylene)]bis[4,9-dimethoxy-5H-furo[3,2-g][1]benzopyran-5-one]](/img/structure/B1241954.png)
![N-[(2S)-1-[[(3S,6R,9R,12S,15R,16R)-12-benzyl-3,6-bis(3,5-dihydroxyphenyl)-9-(hydroxymethyl)-16-methyl-2,5,8,11,14-pentaoxo-1-oxa-4,7,10,13-tetrazacyclohexadec-15-yl]amino]-1-oxo-3-phenylpropan-2-yl]-5-chloro-1H-pyrrole-2-carboxamide](/img/structure/B1241957.png)
![4-methyl-N'-[(1-naphthylacetyl)oxy]benzenecarboximidamide](/img/structure/B1241967.png)